(3S)-3-amino-4-(3-cyanophenyl)butanoic acid hydrochloride
Description
“(3S)-3-amino-4-(3-cyanophenyl)butanoic acid hydrochloride” is a chemical compound. It is related to “(S)-3-((tert-Butoxycarbonyl)amino)-4-(3-cyanophenyl)butanoic acid” which has a CAS Number of 270065-86-6 . Another related compound is “(3S)-4-(3-Cyanophenyl)-3-[(trifluoroacetyl)amino]butanoic acid” with a molecular formula of C13H11F3N2O3 .
Synthesis Analysis
The synthesis of related compounds has been reported. For instance, a series of organotin(IV) carboxylates, where the ligand is 3-(4-cyanophenyl) acrylic acid, have been synthesized and characterized . The synthesis involved elemental analysis, FT-IR, and NMR .Molecular Structure Analysis
The molecular structure of related compounds has been analyzed. For example, one of the organotin(IV) carboxylates was analyzed by single crystal X-ray analysis, which showed a distorted trigonal bipyramidal geometry .Chemical Reactions Analysis
The catalytic activity of the synthesized organotin(IV) carboxylates was assessed in the transesterification reaction of Brassica campestris oil (triglycerides) to produce biodiesel (fatty acid methyl esters). The results showed that triorganotin(IV) complexes exhibited good catalytic activity .Physical And Chemical Properties Analysis
The physical and chemical properties of related compounds have been reported. For example, “(S)-3-((tert-Butoxycarbonyl)amino)-4-(3-cyanophenyl)butanoic acid” is a solid with a molecular weight of 304.35, and it should be stored in a dry place at 2-8°C .Safety and Hazards
Mechanism of Action
Target of Action
It’s structurally related to 3-cyanophenylboronic acid , which has been used as an intermediate in the synthesis of various compounds with diverse biological targets. For instance, it has been used in the synthesis of piperidine-based MCH R1 antagonists , biaryl-based phenylalanine amino acid analogs, which are used as kainate receptors ligands .
Mode of Action
The related compound, 3-cyanophenylboronic acid, is known to participate in suzuki–miyaura (sm) cross-coupling reactions . In these reactions, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
The related compound, 3-cyanophenylboronic acid, is known to participate in suzuki–miyaura (sm) cross-coupling reactions , which are widely applied in the synthesis of various organic compounds. The resulting compounds can affect a variety of biochemical pathways depending on their specific structures and targets.
Result of Action
The related compound, 3-cyanophenylboronic acid, has been used in the synthesis of various compounds with diverse biological activities . The specific effects would depend on the structure and target of the resulting compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3S)-3-amino-4-(3-cyanophenyl)butanoic acid hydrochloride involves the reaction of a starting material with a series of reagents to produce the final product. The pathway should be designed to ensure high yield and purity of the product.", "Starting Materials": [ "3-cyanophenylacetic acid", "L-alanine", "Hydrochloric acid", "Sodium hydroxide", "Sodium nitrite", "Sodium nitrate", "Sulfuric acid", "Sodium bicarbonate", "Ethanol", "Water" ], "Reaction": [ "Step 1: Nitration of 3-cyanophenylacetic acid with a mixture of nitric and sulfuric acid to produce 3-cyanophenylacetic acid nitro derivative", "Step 2: Reduction of the nitro derivative with sodium nitrite and sodium nitrate in the presence of water and sulfuric acid to produce 3-cyanophenylacetic acid amine derivative", "Step 3: Protection of the amine group with ethyl chloroformate to produce N-ethyl carbamate derivative", "Step 4: Coupling of the N-ethyl carbamate derivative with L-alanine in the presence of sodium bicarbonate and ethanol to produce (3S)-3-amino-4-(3-cyanophenyl)butanoic acid", "Step 5: Conversion of the free acid to the hydrochloride salt with hydrochloric acid" ] } | |
CAS RN |
332061-86-6 |
Product Name |
(3S)-3-amino-4-(3-cyanophenyl)butanoic acid hydrochloride |
Molecular Formula |
C11H13ClN2O2 |
Molecular Weight |
240.7 |
Purity |
95 |
Origin of Product |
United States |
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